Cas no 147527-33-1 ([13]Cytochalasa-13,17,21-triene-1,23-dione,6,7-epoxy-19,20-dihydroxy-10-(1H-indol-3-yl)-16,18-dimethyl- (9CI))

• Product name: [13]Cytochalasa-13,17,21-triene-1,23-dione,6,7-epoxy-19,20-dihydroxy-10-(1H-indol-3-yl)-16,18-dimethyl- (9CI)
• CAS No: 147527-33-1
• MF: C₃₂H₃₈N₂O₅
• MW: 530.65500
• CID: 136833
• PubChem ID: 156594886

[13]Cytochalasa-13,17,21-triene-1,23-dione,6,7-epoxy-19,20-dihydroxy-10-(1H-indol-3-yl)-16,18-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• [13]Cytochalasa-13,17,21-triene-1,23-dione,6,7-epoxy-19,20-dihydroxy-10-(1H-indol-3-yl)-16,18-dimethyl- (9CI)
• TAN 1142
• 1H-Cyclotridec[d]oxireno[f]isoindole,[13]cytochalasa-13,17,21-triene-1,23-dione deriv.
• 147527-33-1

• Inchi： InChI=1S/C32H38N2O5/c1-17-8-7-10-22-29-31(4,39-29)23(15-20-16-33-24-11-6-5-9-21(20)24)27-19(3)34-30(38)32(22,27)26(36)13-12-25(35)28(37)18(2)14-17/h5-7,9-14,16-17,19,22-23,25,27-29,33,35,37H,8,15H2,1-4H3,(H,34,38)/b10-7+,13-12-,18-14+/t17-,19+,22+,23+,25+,27+,28+,29+,31-,32-/m1/s1
• InChI Key： IBIPTBJRYGRLIR-XGFSANBNSA-N
• SMILES： C[C@H]1C=C(C)[C@H](O)[C@@H](O)C=CC(=O)[C@@]23C(N[C@@H](C)[C@H]2[C@H](CC2C4=CC=CC=C4NC=2)[C@]2(C)[C@@H](O2)[C@@H]3C=CC1)=O |c:2,9,t:40,&1:1,5,7,13,16,18,19,30,32,34|

Computed Properties

• Exact Mass: 530.27800
• Monoisotopic Mass: 530.27807232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 2
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų
• XLogP3: 3.2

Experimental Properties

• PSA: 114.95000
• LogP: 3.95300